Cas no 1249092-75-8 (1-Chloro-4-((2-methoxyethyl)sulfonyl)butane)

• Product Name: 1-Chloro-4-((2-methoxyethyl)sulfonyl)butane
• CAS No: 1249092-75-8
• MF: C₇H₁₅ClO₃S
• MW: 214.710200548172
• CID: 5158020
• Update Time: 2025-07-20

1-Chloro-4-((2-methoxyethyl)sulfonyl)butane Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobutanesulfonyl)-2-methoxyethane
• 1-Chloro-4-((2-methoxyethyl)sulfonyl)butane
• Butane, 1-chloro-4-[(2-methoxyethyl)sulfonyl]-

• Inchi： 1S/C7H15ClO3S/c1-11-5-7-12(9,10)6-3-2-4-8/h2-7H2,1H3
• InChI Key： KDMDZAWOSIYGHD-UHFFFAOYSA-N
• SMILES： ClCCCCS(CCOC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 183
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8

Additional information on 1-Chloro-4-((2-methoxyethyl)sulfonyl)butane

Research Brief on 1-Chloro-4-((2-methoxyethyl)sulfonyl)butane (CAS: 1249092-75-8) in Chemical Biology and Pharmaceutical Applications

1-Chloro-4-((2-methoxyethyl)sulfonyl)butane (CAS: 1249092-75-8) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This sulfonyl-containing alkylating agent exhibits unique reactivity, making it a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of covalent inhibitors targeting critical enzymes in disease pathways.

Structural analysis reveals that the compound's chloro and sulfonyl moieties enable selective electrophilic reactivity, allowing for targeted modifications of nucleophilic residues in proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in creating irreversible inhibitors of cysteine proteases, showing promising results in oncology targets. The 2-methoxyethyl group appears to enhance water solubility while maintaining membrane permeability, addressing a common challenge in drug-like molecule design.

In synthetic chemistry applications, researchers have developed novel methodologies using 1249092-75-8 as a key building block. A recent Nature Communications paper detailed its use in constructing sulfone-containing macrocycles through ring-closing metathesis, expanding the toolbox for constrained peptide mimetics development. The compound's stability under various reaction conditions makes it particularly useful for multi-step syntheses in medicinal chemistry programs.

Pharmacokinetic studies of derivatives containing this structural motif have shown improved metabolic stability compared to traditional alkylating agents. The sulfonyl group appears to reduce non-specific reactivity while maintaining target engagement, potentially lowering off-target effects in therapeutic applications. Current research is exploring its use in PROTAC (proteolysis targeting chimera) development, where its bifunctional reactivity could enable novel degrader designs.

Safety and handling considerations for 1249092-75-8 have been addressed in recent chemical safety literature. While the compound shows moderate reactivity, proper handling procedures including inert atmosphere techniques are recommended for large-scale use. Environmental fate studies indicate that the methoxyethyl group promotes faster degradation compared to purely hydrocarbon analogs, suggesting a favorable environmental profile for pharmaceutical manufacturing applications.

Future research directions highlighted in recent reviews include exploring the compound's potential in targeted protein degradation and activity-based probes for chemical biology. The unique combination of reactivity and stability positions 1-Chloro-4-((2-methoxyethyl)sulfonyl)butane as a versatile tool in both drug discovery and fundamental biological research, with several patent applications filed in 2023-2024 covering novel applications of this chemical scaffold.